Cas no 791796-06-0 (Benzoic acid,2,5-dibromo-, 4-hydroxyphenyl ester)

• Product Name: Benzoic acid,2,5-dibromo-, 4-hydroxyphenyl ester
• CAS No: 791796-06-0
• MF: C₁₃H₈Br₂O₃
• MW: 372.008822441101
• CID: 562312
• PubChem ID: 1019393
• Update Time: 2025-04-19

Benzoic acid,2,5-dibromo-, 4-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,5-dibromo-, 4-hydroxyphenyl ester
• 5-dibroMo
• Benzoic acid, 2,5-dibromo-, 4-hydroxyphenyl ester
• 4-hydroxyphenyl 2,5-dibromobenzoate
• 2,5-Dibromo-benzoic acid 4-hydroxyphenyl ester
• (4-hydroxyphenyl) 2,5-dibromobenzoate
• AN-652/41675074
• 791796-06-0

• Inchi： 1S/C13H8Br2O3/c14-8-1-6-12(15)11(7-8)13(17)18-10-4-2-9(16)3-5-10/h1-7,16H
• InChI Key： PWYPBRLIJRYTCL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)OC1C=CC(=CC=1)O)Br

Computed Properties

• Exact Mass: 369.88400
• Monoisotopic Mass: 369.88402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.826
• Boiling Point: 486.3°C at 760 mmHg
• Flash Point: 247.9°C
• Refractive Index: 1.659
• PSA: 46.53000
• LogP: 4.13640